Cas no 2172032-40-3 (4-{2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1H-pyrazol-1-ylacetamido}-2-methylbutanoic acid)

• Product Name: 4-{2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1H-pyrazol-1-ylacetamido}-2-methylbutanoic acid
• CAS No: 2172032-40-3
• MF: C₂₅H₂₆N₄O₅
• MW: 462.497745990753
• CID: 5993202
• PubChem ID: 165763143
• Update Time: 2025-10-28

4-{2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1H-pyrazol-1-ylacetamido}-2-methylbutanoic acid Chemical and Physical Properties

Names and Identifiers

• 4-{2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1H-pyrazol-1-ylacetamido}-2-methylbutanoic acid
• 4-{2-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-1H-pyrazol-1-yl]acetamido}-2-methylbutanoic acid
• EN300-1528282
• 2172032-40-3

• Inchi： 1S/C25H26N4O5/c1-16(24(31)32)10-11-26-23(30)14-29-13-17(12-27-29)28-25(33)34-15-22-20-8-4-2-6-18(20)19-7-3-5-9-21(19)22/h2-9,12-13,16,22H,10-11,14-15H2,1H3,(H,26,30)(H,28,33)(H,31,32)
• InChI Key： CWPOEIOUUBXIOD-UHFFFAOYSA-N
• SMILES： O(C(NC1C=NN(C=1)CC(NCCC(C(=O)O)C)=O)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 462.19031994g/mol
• Monoisotopic Mass: 462.19031994g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 34
• Rotatable Bond Count: 10
• Complexity: 712
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 123Ų

Additional information on 4-{2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1H-pyrazol-1-ylacetamido}-2-methylbutanoic acid

Introduction to 4-{2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1H-pyrazol-1-ylacetamido}-2-methylbutanoic Acid (CAS No. 2172032-40-3)

4-{2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1H-pyrazol-1-ylacetamido}-2-methylbutanoic acid, identified by its Chemical Abstracts Service number 2172032-40-3, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to a class of molecules characterized by its intricate structural framework, which includes a pyrazole core, a fluorenylmethoxycarbonyl (Fmoc) group, and an acetamide moiety. The presence of these functional groups not only contributes to its unique chemical properties but also opens up diverse possibilities for its application in medicinal chemistry.

The pyrazole scaffold is a well-known heterocyclic compound that plays a pivotal role in the design of bioactive molecules. Pyrazoles are renowned for their ability to interact with biological targets due to their rigid structure and ability to form hydrogen bonds. In this particular compound, the pyrazole ring is further functionalized with an amino group, which is connected to an acetamide moiety. This structural feature enhances the compound's potential as a pharmacophore, allowing it to engage with various biological receptors and enzymes.

The fluorenylmethoxycarbonyl (Fmoc) group is another critical component of this molecule. Fmoc is widely used in peptide synthesis as an protecting group for amino acids. However, in this context, the Fmoc moiety is incorporated into the molecule as part of an amide linkage, suggesting that it may serve a different purpose. One possible role of the Fmoc group is to enhance the solubility of the compound or to influence its metabolic stability. Additionally, the Fmoc group can be cleaved under specific conditions, which might be relevant for drug delivery systems or prodrug formulations.

The acetamido group in the molecule contributes to its overall polarity and reactivity. Acetamides are commonly found in many biologically active compounds due to their ability to form hydrogen bonds and their stability under various conditions. The presence of this group in the molecule suggests that it may interact with biological targets through hydrogen bonding interactions, which are crucial for drug-receptor binding.

This compound has been studied in the context of its potential applications in drug discovery. The combination of a pyrazole core, an Fmoc group, and an acetamide moiety makes it a promising candidate for further investigation. Researchers have been particularly interested in exploring its interactions with enzymes and receptors involved in various disease pathways.

Recent studies have highlighted the importance of pyrazole derivatives in the development of novel therapeutic agents. Pyrazoles have been shown to exhibit a wide range of biological activities, including anti-inflammatory, anti-cancer, and anti-microbial properties. The specific arrangement of functional groups in 4-{2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1H-pyrazol-1-ylacetamido}-2-methylbutanoic acid may contribute to its unique pharmacological profile.

In terms of synthetic chemistry, this compound represents a challenging but rewarding target for organic chemists. The synthesis involves multiple steps, including the introduction of the pyrazole ring, the attachment of the Fmoc group, and the formation of the acetamide linkage. Each step requires careful optimization to ensure high yield and purity. Advances in synthetic methodologies have made it possible to access complex molecules like this one more efficiently than ever before.

The potential applications of this compound extend beyond traditional pharmaceuticals. It may also find utility in agrochemicals or as a building block for more complex molecules. The versatility of its structure allows for modifications that could tailor its properties for specific applications.

From a regulatory perspective, compounds like this one must undergo rigorous testing to ensure safety and efficacy before they can be considered for clinical use. This involves preclinical studies to assess their pharmacological activity, pharmacokinetics, and potential side effects. Only after these studies are completed can they proceed to clinical trials where they are tested on human subjects.

The development of new drugs is a complex process that requires collaboration between chemists, biologists, pharmacologists, and clinicians. Each discipline brings its own expertise to bear on understanding how these molecules function at both the molecular and cellular levels. The study of compounds like 4-{2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1H-pyrazol-1-ylacetamido}-2-methylbutanoic acid contributes valuable insights into these processes and helps advance our understanding of disease mechanisms.

In conclusion,4-{2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1H-pyrazol-1-ylacetamido}-2-methylbutanoic acid (CAS No. 2172032-40-3) is a multifaceted compound with significant potential in pharmaceutical research. Its unique structural features make it an attractive candidate for further exploration in drug discovery efforts aimed at treating various diseases.